Cas no 84553-41-3 (methyl 4-fluoronorbornane-1-carboxylate)
Methyl 4-fluoronorbornane-1-carboxylate is a fluorinated norbornane derivative with a methyl ester functional group. Its rigid bicyclic structure and fluorine substitution impart unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the ester group offers versatility for further derivatization. This compound is particularly useful in the development of fluorinated analogs for medicinal chemistry applications, where its structural framework can influence pharmacokinetic profiles. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
84553-41-3 structure
Product Name:methyl 4-fluoronorbornane-1-carboxylate
CAS No:84553-41-3
MF:C9H13FO2
MW:172.196726560593
CID:666919
PubChem ID:21634310
Update Time:2025-06-06
methyl 4-fluoronorbornane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-fluoro-, methyl ester
- methyl 4-fluorobicyclo[2.2.1]heptane-1-carboxylate
- methyl 4-fluoronorbornane-1-carboxylate
- QUQQKIIYQBVKLU-UHFFFAOYSA-
- CS-0092043
- 84553-41-3
- DTXSID70616495
- D75300
- Methyl4-fluorobicyclo[2.2.1]heptane-1-carboxylate
- SCHEMBL16700069
- InChI=1/C9H13FO2/c1-12-7(11)8-2-4-9(10,6-8)5-3-8/h2-6H2,1H3
-
- Inchi： 1S/C9H13FO2/c1-12-7(11)8-2-4-9(10,6-8)5-3-8/h2-6H2,1H3
- InChI Key： QUQQKIIYQBVKLU-UHFFFAOYSA-N
- SMILES： FC12CCC(C(=O)OC)(CC1)C2
Computed Properties
- Exact Mass: 172.08995782g/mol
- Monoisotopic Mass: 172.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
methyl 4-fluoronorbornane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM543820-1g |
Methyl 4-fluorobicyclo[2.2.1]heptane-1-carboxylate |
84553-41-3 | 95%+ | 1g |
$*** | 2023-05-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ600051-100MG |
methyl 4-fluoronorbornane-1-carboxylate |
84553-41-3 | 95% | 100MG |
￥ 2,560.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ600051-250MG |
methyl 4-fluoronorbornane-1-carboxylate |
84553-41-3 | 95% | 250MG |
￥ 4,098.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ600051-500MG |
methyl 4-fluoronorbornane-1-carboxylate |
84553-41-3 | 95% | 500MG |
￥ 6,831.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ600051-1G |
methyl 4-fluoronorbornane-1-carboxylate |
84553-41-3 | 95% | 1g |
￥ 10,243.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ600051-5G |
methyl 4-fluoronorbornane-1-carboxylate |
84553-41-3 | 95% | 5g |
￥ 30,729.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ600051-100mg |
methyl 4-fluoronorbornane-1-carboxylate |
84553-41-3 | 95% | 100mg |
￥1794.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ600051-250mg |
methyl 4-fluoronorbornane-1-carboxylate |
84553-41-3 | 95% | 250mg |
￥2871.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ600051-500mg |
methyl 4-fluoronorbornane-1-carboxylate |
84553-41-3 | 95% | 500mg |
￥4778.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ600051-1g |
methyl 4-fluoronorbornane-1-carboxylate |
84553-41-3 | 95% | 1g |
￥7167.0 | 2024-04-17 |
methyl 4-fluoronorbornane-1-carboxylate Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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